Cas no 2580189-95-1 (5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid
• CAS No: 2580189-95-1
• MF: C₁₄H₁₄N₂O₇
• MW: 322.270164012909
• CID: 5658179
• PubChem ID: 165895921
• Update Time: 2025-06-13

5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C14H14N2O7/c17-6-7-21-12-10(13(18)19)11(23-16-12)15-14(20)22-8-9-4-2-1-3-5-9/h1-5,17H,6-8H2,(H,15,20)(H,18,19)
• InChI Key： JCEVAZOCYBTGJI-UHFFFAOYSA-N
• SMILES： O(CCO)C1C(C(=O)O)=C(NC(=O)OCC2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 322.08010079g/mol
• Monoisotopic Mass: 322.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 131Ų

Additional information on 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid

Introduction to 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic Acid (CAS No. 2580189-95-1)

5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2580189-95-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its (benzyloxy)carbonylamino and (2-hydroxyethoxy) substituents, contribute to its distinctive chemical properties and make it a valuable candidate for further investigation.

The oxazole ring in 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid is a key structural element that imparts specific electronic and steric characteristics to the molecule. Oxazoles are known for their stability and ability to participate in various chemical reactions, making them suitable for the synthesis of complex pharmaceutical intermediates. The presence of the (benzyloxy)carbonylamino group enhances the compound's solubility and stability, while the (2-hydroxyethoxy) moiety introduces hydrophilic properties, facilitating its interaction with biological targets.

In recent years, there has been growing interest in oxazole derivatives due to their potential therapeutic applications. Studies have shown that oxazole-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural versatility of oxazoles allows for the design of molecules with tailored pharmacological profiles, making them attractive for drug discovery efforts. The compound 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid is no exception and has been explored in several research studies for its potential medicinal value.

One of the most compelling aspects of 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid is its role as a building block in the synthesis of more complex pharmacophores. The combination of the oxazole core with functional groups such as (benzyloxy)carbonylamino and (2-hydroxyethoxy) provides a scaffold that can be modified to target specific biological pathways. This flexibility has led to several innovative approaches in drug design, where this compound serves as a precursor for the development of novel therapeutic agents.

The pharmaceutical industry has been particularly interested in oxazole derivatives due to their ability to modulate enzyme activity and receptor binding. For instance, research has demonstrated that certain oxazole-based compounds can inhibit key enzymes involved in inflammatory processes, offering potential treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, oxazoles have shown promise in oncology research, with some derivatives exhibiting potent antitumor effects by interfering with critical cellular signaling pathways.

The synthesis of 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the (benzyloxy)carbonylamino group typically involves an amide bond formation reaction, while the incorporation of the (2-hydroxyethoxy) moiety often requires nucleophilic substitution or etherification techniques. These synthetic strategies highlight the compound's complexity and underscore the importance of advanced chemical methodologies in its production.

In terms of biological activity, preliminary studies on 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid have revealed promising results. In vitro experiments have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease processes. These interactions suggest potential therapeutic applications across multiple therapeutic areas. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The growing body of evidence supporting the medicinal value of oxazole derivatives has prompted increased investment in their development as drugs. Pharmaceutical companies and academic institutions are actively exploring new synthetic routes and exploring novel applications for these compounds. The compound 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid represents an important step forward in this effort, offering a versatile scaffold for future drug discovery initiatives.

In conclusion, 5-{(benzyloxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid (CAS No. 2580189-95-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.